N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylthio)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine

• Molecular Formula: C29H26ClFN4O2S
• Molecular Weight: 549.1 g/mol
• IUPAC Name: N-[3-chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[5-[(2-methylsulfanylethylamino)methyl]furan-2-yl]quinazolin-4-amine
• InChI: InChI=1S/C29H26ClFN4O2S/c1-38-12-11-32-16-23-7-10-27(37-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)36-17-19-3-2-4-21(31)13-19/h2-10,13-15,18,32H,11-12,16-17H2,1H3,(H,33,34,35)
• InChI Key: SVDARJHLGCNCRG-UHFFFAOYSA-N
• Canonical SMILES: CSCCNCC1=CC=C(O1)C2=CC3=C(C=C2)N=CN=C3NC4=CC(=C(C=C4)OCC5=CC(=CC=C5)F)Cl

Description

N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylthio)ethyl)amino)methyl)furan-2-yl)quinazolin-4-amine is a useful research compound. Its molecular formula is C29H26ClFN4O2S and its molecular weight is 549.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.0 g of compound 5-(4-(4-(3-fluorobenzyloxy)-3-chloroanilino)-6-quinazolinyl)furan-2-formaldehyde was dissolved in the mixture of dichloromethane/methanol (3:1). The mixture was added with 4.3 g of triethylamine, stirred for 10 min, added with 6.9 g of 2-methylthioethylamine hydrochloride, and stirred at room temperature. Upon consumption of the starting materials detected by TLC, 2.4 g of sodium borohydride was added in batches under ice-bath. Upon the end of reaction detected by TLC, dichloromethane (q.s.) was added. The mixture was washed with saturated ammonium chloride and then with saturated sodium chloride, dried over anhydrous sodium sulfate, and subjected to a column chromatography to obtain 6.5 g of yellow solid, yield 56%.